Cas no 899931-91-0 (N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• CAS No: 899931-91-0
• MF: C₂₁H₁₉Br₂N₃OS
• MW: 521.268061876297
• CID: 6364320
• PubChem ID: 22428860
• Update Time: 2025-11-06

N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• 899931-91-0
• F3168-0735
• N-(4-BROMOPHENYL)-2-{[3-(4-BROMOPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}ACETAMIDE
• N-(4-bromophenyl)-2-((3-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide
• AKOS001792285
• N-(4-bromophenyl)-2-[[2-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]acetamide

• Inchi： 1S/C21H19Br2N3OS/c22-15-5-3-14(4-6-15)19-20(26-21(25-19)11-1-2-12-21)28-13-18(27)24-17-9-7-16(23)8-10-17/h3-10H,1-2,11-13H2,(H,24,27)
• InChI Key： VHSFBZXJTJEHOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=NC2(CCCC2)N=1)SCC(NC1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 520.95951g/mol
• Monoisotopic Mass: 518.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide

N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide: A Novel Compound for Pharmaceutical and Biomedical Applications

N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide is a complex organic molecule characterized by its unique structural features, including multiple bromophenyl groups, a spirocyclic framework, and a sulfanyl functional group. The CAS number 899931-91-0 uniquely identifies this compound, which has garnered attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound represents a significant advancement in the design of multifunctional molecules with targeted biological activities.

Recent studies have highlighted the structural complexity of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide, particularly its 1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl group. This spirocyclic moiety, combined with the presence of multiple bromophenyl substituents, creates a scaffold with potential for diverse interactions with biological targets. The sulfanyl group, which is a key functional component, may contribute to the compound's ability to modulate redox pathways or interact with specific protein targets.

One of the most promising areas of research involving N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide is its potential application in the development of antifungal and antibacterial agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits significant activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. The researchers attributed this activity to the synergistic effects of the bromophenyl groups and the spirocyclic framework, which may disrupt microbial cell membrane integrity.

Another area of interest is the compound's potential role in neurodegenerative disease research. A 2022 study in Neurochemistry International explored the effects of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide on the expression of amyloid-beta protein, a key factor in Alzheimer's disease. The results suggested that the compound may inhibit the aggregation of amyloid-beta peptides, potentially offering a new therapeutic strategy for neurodegenerative conditions.

The 4-bromophenyl substituents in the molecule are particularly noteworthy, as they may influence the compound's pharmacokinetic properties. A 2021 review in Drug Discovery Today discussed how the introduction of bromine atoms can modulate the hydrophobicity and metabolic stability of drug candidates. In the case of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide, the presence of two bromophenyl groups may enhance its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) disorders.

Recent advances in computational chemistry have also contributed to the understanding of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide's molecular interactions. A 2023 study using molecular docking simulations revealed that the compound may bind to specific receptors involved in inflammatory responses. This finding aligns with earlier experimental data showing its anti-inflammatory properties, which were observed in a 2020 study on lipopolysaccharide-induced inflammation in mice.

Despite its promising properties, the development of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide as a therapeutic agent faces several challenges. One of the primary concerns is the optimization of its selectivity and potency. A 2023 study in ACS Chemical Biology emphasized the need for further structural modifications to enhance the compound's specificity for target proteins while minimizing potential off-target effects.

Additionally, the synthesis of N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide presents technical challenges due to the complexity of its molecular structure. A 2022 paper in Organic Letters described a novel synthetic route that involves the use of microwave-assisted reactions to improve the efficiency of the synthesis process. This approach may have significant implications for the large-scale production of the compound for pharmaceutical applications.

Overall, N-(4-bromophenyl)-2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide represents an exciting area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for the development of new drugs targeting infectious diseases, neurodegenerative disorders, and inflammatory conditions. Continued research into its molecular mechanisms and pharmacological properties is likely to yield further insights into its therapeutic potential.